Cas no 1017082-10-8 (5-Fluoro-2-methoxyphenylacetone)

• Product Name: 5-Fluoro-2-methoxyphenylacetone
• CAS No: 1017082-10-8
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 4726455
• PubChem ID: 24721057
• Update Time: 2025-11-02

5-Fluoro-2-methoxyphenylacetone Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methoxyphenyl)propan-2-one
• 1-(3-Fluoro-6-methoxyphenyl)propan-2-one
• 5-Fluoro-2-methoxyphenylacetone

• MDL： MFCD06797887
• Inchi： 1S/C10H11FO2/c1-7(12)5-8-6-9(11)3-4-10(8)13-2/h3-4,6H,5H2,1-2H3
• InChI Key： SWALICFGMFPVEB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(C)=O)OC

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 5-Fluoro-2-methoxyphenylacetone

5-Fluoro-2-methoxyphenylacetone (CAS 1017082-10-8): Properties, Applications, and Market Insights

5-Fluoro-2-methoxyphenylacetone (CAS 1017082-10-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This fluorinated aromatic ketone derivative exhibits unique structural features, making it valuable for various synthetic applications. The presence of both fluoro and methoxy substituents on the phenyl ring enhances its reactivity and potential as a building block in drug discovery.

The compound's molecular formula is C₁₀H₁₁FO₂, with a molecular weight of 182.19 g/mol. Its chemical structure consists of an acetophenone core substituted with fluorine at the 5-position and a methoxy group at the 2-position of the benzene ring. This specific substitution pattern contributes to its distinctive physicochemical properties, including moderate polarity and good solubility in common organic solvents.

In recent years, researchers have shown growing interest in 5-Fluoro-2-methoxyphenylacetone due to its potential as an intermediate in the synthesis of bioactive molecules. The pharmaceutical industry particularly values fluorinated compounds for their enhanced metabolic stability and membrane permeability. This compound serves as a key precursor in developing central nervous system (CNS) targeting drugs, a rapidly expanding market segment addressing neurological disorders.

The synthesis of 5-Fluoro-2-methoxyphenylacetone typically involves Friedel-Crafts acylation of appropriately substituted benzene derivatives. Modern synthetic approaches emphasize green chemistry principles, reflecting the industry's shift toward more sustainable production methods. Researchers are actively exploring catalytic systems that can improve the yield and purity of this valuable intermediate while minimizing environmental impact.

Analytical characterization of CAS 1017082-10-8 employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, typically exceeding 98% purity for research-grade material.

The global market for fluorinated pharmaceutical intermediates like 5-Fluoro-2-methoxyphenylacetone has shown steady growth, driven by increasing demand for novel therapeutics. Market analysts project a compound annual growth rate (CAGR) of approximately 6-8% for this sector through 2030. This growth aligns with broader trends in precision medicine and targeted drug delivery systems that frequently utilize fluorinated compounds.

Quality control measures for 5-Fluoro-2-methoxyphenylacetone production follow Good Manufacturing Practice (GMP) guidelines when intended for pharmaceutical use. Storage recommendations typically suggest protection from light and moisture at controlled room temperature, with stability studies indicating excellent shelf life under proper conditions.

Recent patent literature reveals innovative applications of 5-Fluoro-2-methoxyphenylacetone derivatives in developing treatments for neurodegenerative diseases. The compound's structural features make it particularly suitable for creating molecules that can cross the blood-brain barrier, a critical requirement for many CNS drugs. This aligns with current research priorities addressing Alzheimer's disease and Parkinson's disease.

Environmental and safety considerations for handling CAS 1017082-10-8 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Disposal should comply with local regulations for chemical waste.

The future outlook for 5-Fluoro-2-methoxyphenylacetone appears promising, with potential applications expanding beyond pharmaceuticals into materials science. Researchers are investigating its use in creating advanced organic electronic materials, leveraging the electron-withdrawing properties of the fluorine substituent. This dual applicability in both life sciences and materials science positions the compound as a versatile building block for innovation.

Academic and industrial laboratories seeking high-purity 5-Fluoro-2-methoxyphenylacetone can source the material from specialized chemical suppliers. Procurement considerations include batch-to-batch consistency, comprehensive analytical documentation, and reliable supply chain management—factors increasingly important in the current landscape of global chemical manufacturing and distribution.

Comparative studies of fluorinated versus non-fluorinated phenylacetone derivatives demonstrate the significant impact of fluorine substitution on biological activity and physicochemical properties. These findings support the growing importance of selective fluorination strategies in modern medicinal chemistry, with 5-Fluoro-2-methoxyphenylacetone serving as an excellent example of this approach.

Emerging synthetic methodologies, particularly late-stage fluorination techniques, may influence future production processes for CAS 1017082-10-8 and related compounds. These advances could lead to more efficient routes to this valuable intermediate while addressing sustainability concerns in chemical manufacturing.

For researchers working with 5-Fluoro-2-methoxyphenylacetone, proper analytical method development is crucial. The compound's UV absorption characteristics make it suitable for detection by HPLC with UV/Vis detectors, typically showing strong absorption around 254 nm. This property facilitates quality control during both synthesis and subsequent reactions.

The scientific literature contains numerous examples of 5-Fluoro-2-methoxyphenylacetone applications in heterocyclic chemistry. Its reactivity with various nucleophiles makes it particularly valuable for constructing complex molecular architectures containing fluorinated aromatic systems, a structural motif prevalent in many modern pharmaceuticals.

Regulatory aspects concerning fluorinated organic compounds continue to evolve, with particular attention to environmental persistence. However, 5-Fluoro-2-methoxyphenylacetone and similar small-molecule intermediates generally fall outside current regulatory restrictions, provided they are used responsibly in controlled research and manufacturing environments.

In conclusion, 5-Fluoro-2-methoxyphenylacetone (CAS 1017082-10-8) represents an important building block in contemporary chemical research and pharmaceutical development. Its unique combination of structural features, synthetic utility, and potential biological relevance ensures its continued importance in scientific innovation. As research into fluorinated bioactive compounds advances, this compound will likely play an increasingly significant role in developing new therapeutic agents and functional materials.